Combining enzyme and photoredox catalysis for aminoalkylation of indoles via a relay catalysis strategy in one pot†
Green Chemistry Pub Date: 2016-06-27 DOI: 10.1039/C6GC00550K
Abstract
We report a novel strategy for combining enzyme and visible-light for mild aminoalkylation of indoles. This method features a relay catalysis protocol consisting of enzyme-catalyzed hydrolysis, visible-light excited decarboxylation, and subsequent oxidization of α-amino radicals and the Friedel–Crafts reaction of the iminium ion with indoles. The α-amino-alkylation products were obtained in good to excellent yields (up to 96%) with a wide range of substrates. This work demonstrates the potential benefits of combining an enzyme and photocatalyst in a relay catalysis reaction.
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Journal Name：Green Chemistry
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CAS no.: 63357-45-9
